Cas no 2733093-65-5 (Isoquinoline, 6-(bromomethyl)-1,2,3,4-tetrahydro-)

• Product Name: Isoquinoline, 6-(bromomethyl)-1,2,3,4-tetrahydro-
• CAS No: 2733093-65-5
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6565843
• Update Time: 2025-06-11

Isoquinoline, 6-(bromomethyl)-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 6-(bromomethyl)-1,2,3,4-tetrahydro-

• Inchi： 1S/C10H12BrN/c11-6-8-1-2-10-7-12-4-3-9(10)5-8/h1-2,5,12H,3-4,6-7H2
• InChI Key： VUKDIIQIKOYFPA-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(CBr)C=C2)CCN1

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 314.4±37.0 °C(Predicted)
• pka: 9.22±0.20(Predicted)

Additional information on Isoquinoline, 6-(bromomethyl)-1,2,3,4-tetrahydro-

Introduction to 6-(Bromomethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 2733093-65-5)

6-(Bromomethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 2733093-65-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromomethyl group in the structure of 6-(bromomethyl)-1,2,3,4-tetrahydroisoquinoline makes it a valuable intermediate for the synthesis of more complex molecules with specific biological properties.

The chemical structure of 6-(bromomethyl)-1,2,3,4-tetrahydroisoquinoline consists of a tetrahydroisoquinoline core with a bromomethyl substituent at the 6-position. This unique structural feature provides a platform for various chemical modifications and functionalizations, making it an attractive starting material for the development of novel drugs and bioactive compounds. The tetrahydroisoquinoline scaffold is well-known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels.

Recent studies have highlighted the potential of 6-(bromomethyl)-1,2,3,4-tetrahydroisoquinoline in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 6-(Bromomethyl)-1,2,3,4-tetrahydroisoquinoline could be a promising lead compound for the treatment of chronic pain and inflammatory diseases.

In addition to its potential therapeutic applications, 6-(Bromomethyl)-1,2,3,4-tetrahydroisoquinoline has also been explored as a tool in chemical biology. The bromomethyl group can be used to introduce various functional groups through substitution reactions, enabling the synthesis of labeled compounds for biochemical studies. For example, researchers at the University of California have utilized this compound to develop fluorescent probes for studying protein-protein interactions in living cells.

The synthesis of 6-(Bromomethyl)-1,2,3,4-tetrahydroisoquinoline has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the bromination of 6-methyl-1,2,3,4-tetrahydroisoquinoline followed by selective functionalization at the bromomethyl position. This method allows for precise control over the final product's properties and can be scaled up for industrial production.

The physical and chemical properties of 6-(Bromomethyl)-1,2,3,4-tetrahydroisoquinoline have been extensively characterized. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as methanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical reactions and formulations.

Safety considerations are an important aspect when handling any chemical compound. While 6-(Bromomethyl)-1,2,3,4-tetrahydroisoquinoline is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn to minimize exposure risks.

In conclusion, 6-(Bromomethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 2733093-65-5) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique structural features and versatile reactivity make it an invaluable tool for chemists and biologists alike. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in the development of innovative therapeutic agents and biochemical tools.